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Executive Summary
Berkeleylactone A and Berkeleylactone F are 16-membered macrolide polyketides isolated

from the co-culture of extremophilic fungi Penicillium fuscum and Penicillium

camembertii/clavigerum, originally sourced from the Berkeley Pit Lake.

While they share a macrolactone core, their bioactivity profiles diverge significantly due to

specific structural motifs. Berkeleylactone A is the primary bioactive lead, exhibiting potent

antibiotic activity (MIC 1–2 µg/mL against MRSA) and significant cytotoxicity (85% inhibition of

K-562 leukemia cells).[1] It operates via a unique "prodrug" mechanism involving a retro-

Michael reaction.[1][2]

In contrast, Berkeleylactone F is a structural analogue that lacks the critical ketone and side-

chain features required for this activation. Consequently, it displays significantly reduced

potency across antibiotic and enzymatic assays, serving primarily as a negative control or SAR

(Structure-Activity Relationship) benchmark in drug development studies.
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Feature Berkeleylactone A Berkeleylactone F

Primary Class Antibiotic / Cytotoxic Agent Minor Metabolite / Analogue

Key Structural Feature C-4 Ketone + Thiol-Side Chain
C-4 Alcohol (Lacks

Ketone/Side Chain)

Antibiotic Potency (MRSA) High (MIC 1–2 µg/mL) Low (Inactive or High MIC)

Cytotoxicity High (85% inhib.[1] K-562)
Low/Moderate (38% inhib.[1]

CCRF-CEM)

MMP-3 Inhibition IC50 ≈ 100 µM IC50 ≈ 150 µM

Chemical & Structural Basis of Activity
The divergence in bioactivity is strictly mechanistic, driven by the presence of a Michael

acceptor system.

Structural Comparison
Berkeleylactone A (C19H32O7S): Contains a conjugated ketone system masked by a sulfur-

containing side chain (often a mercaptolactic acid derivative).[1] This structure acts as a

"prodrug." Under physiological conditions, it undergoes a retro-Michael reaction, eliminating

the side chain to generate a highly reactive

-unsaturated ketone (4-oxo-enoate). This electrophile covalently binds to cellular targets.[1]

Berkeleylactone F (C16H28O5): Features a hydroxyl group at the C-4 position instead of a

ketone and lacks the sulfur-containing side chain.[3][1] Without the ketone, it cannot form the

reactive enoate species, rendering it chemically inert toward the targets that Type A

alkylates.
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Figure 1: Mechanistic divergence.[1] Berkeleylactone A acts as a prodrug activated by

elimination; Berkeleylactone F lacks the structural trigger for this activation.

Comparative Bioactivity Profile
Antibiotic Activity
Berkeleylactone A is defined by its potency against Gram-positive pathogens, including

multidrug-resistant strains.[4][1][5][6] Berkeleylactone F shows negligible activity in

comparison, highlighting the necessity of the ketone/side-chain motif.

Key Data Points:

Berkeleylactone A:

MRSA: MIC 1–2 µg/mL.[4][1][2][7][8][9][10]

Bacillus anthracis: MIC 1–2 µg/mL.[4][1][2][7][8][9][10]

Candida albicans: MIC 1–2 µg/mL.[4][1][2][7][8][9][10]

Mechanism:[1][7][6][9][11] Does not inhibit protein synthesis (unlike erythromycin).[1]

Likely disrupts biofilm formation or targets specific thiol-enzymes via alkylation.[1]

Berkeleylactone F:
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Displays weak to no activity at comparable concentrations.[1]

Used as a negative control to validate the specific activity of Type A.

Cytotoxicity (Cancer Cell Lines)
Both compounds were screened against the NCI-60 human tumor cell line panel.[1]

Berkeleylactone A:

K-562 (Leukemia): 85% growth inhibition at 10 µM.[1][7]

RPMI-8226: 2.4% lethality.[1][7]

Berkeleylactone F:

CCRF-CEM (Leukemia): 38% growth inhibition at 10 µM.[1]

K-562: < 10% inhibition (Inactive).[1]

Interpretation: Berkeleylactone A is a broad-spectrum cytotoxic agent.[1] Berkeleylactone F
shows minor, selective inhibition of CCRF-CEM cells but lacks the potency to be a viable lead

without structural modification.

Enzyme Inhibition (MMP-3)
The isolation of these compounds was originally guided by Matrix Metalloproteinase-3 (MMP-3)

inhibition assays, intended to find anti-metastatic agents.[3][1]

Berkeleylactone A: IC50 = 100 µM.[7]

Berkeleylactone F: IC50 = 150 µM.[1]

Conclusion: Both are weak inhibitors of MMP-3 (standard inhibitors typically operate in the

nanomolar range).[1] The discovery of their antibiotic potency was a serendipitous result of

this screening, proving far more significant than their MMP-3 activity.

Experimental Protocols
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To replicate the bioactivity data, the following validated protocols are recommended.

MMP-3 Inhibition Assay (Fluorometric)
Objective: Quantify the IC50 of Berkeleylactones against MMP-3.

Reagent Preparation:

Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35.[1]

Substrate: Mca-RPPGFSAFK(Dnp)-OH (Fluorogenic peptide).[1]

Enzyme: Recombinant Human MMP-3 (catalytic domain).[1]

Workflow:

Dissolve Berkeleylactone A and F in DMSO (Stock 10 mM).

Dilute compounds in Buffer to final concentrations (0.1 – 200 µM). Keep DMSO < 1%.[1]

Add 10 ng of MMP-3 enzyme to each well of a black 96-well plate.

Incubate compound and enzyme for 30 mins at 37°C.

Initiate reaction by adding Substrate (Final conc. 10 µM).[1]

Measurement:

Monitor fluorescence (Ex/Em = 328/393 nm) kinetically for 20 minutes.

Calculate slope (Vmax) and determine % Inhibition relative to DMSO control.[1]

Antibiotic Susceptibility (Broth Microdilution)
Objective: Determine Minimum Inhibitory Concentration (MIC) against MRSA.

Culture Prep: Grow S. aureus (MRSA strain) in Mueller-Hinton Broth (MHB) to mid-log phase

(OD600 ≈ 0.5). Dilute to ~5 x 10⁵ CFU/mL.[1]
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Plate Setup:

Use a sterile 96-well plate.[1]

Add 100 µL of MHB containing serial dilutions of Berkeleylactone A/F (Range: 64 µg/mL

down to 0.125 µg/mL).

Add 100 µL of bacterial suspension to each well.[1]

Controls:

Positive Control: Vancomycin.[1]

Negative Control: Sterile MHB + DMSO.[1]

Incubation: 18–24 hours at 37°C.

Readout: The MIC is the lowest concentration showing no visible growth (turbidity).[1]

Confirm by OD600 reading.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Berkeleylactone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Berkeleylactone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Berkeleylactone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Berkeleylactone-A
https://pubchem.ncbi.nlm.nih.gov/compound/Berkeleylactone-A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MMP-3 Assay Antibiotic MIC Assay

Compound Solubilization
(DMSO Stock)

Incubate with
MMP-3 (30 min)

Serial Dilution
in MHB

Add Fluorogenic
Substrate

Measure Kinetic
Fluorescence

Calculate IC50

Inoculate with
MRSA (5x10^5 CFU)

Incubate 24h
@ 37°C

Determine MIC
(Visual/OD600)

Click to download full resolution via product page

Figure 2: Parallel workflow for enzymatic and cellular validation of Berkeleylactones.
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Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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